Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate
Overview
Description
Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate is a chemical compound with the molecular formula C14H14BrNO2 . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate consists of a quinoline core, which is a nitrogen-containing heterocycle, with bromine, ethyl ester, and methyl groups attached at specific positions .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate are not detailed in the available literature, quinoline derivatives are known to undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate are not extensively documented in the available literature. It has a molecular weight of 308.17 .Scientific Research Applications
- Quinoline derivatives, including ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate, exhibit promising anticancer properties. They interfere with cancer cell growth, proliferation, and survival pathways, making them potential candidates for cancer therapy .
- Quinoline compounds possess antioxidant activity, helping to neutralize harmful free radicals in the body. Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate may contribute to cellular protection against oxidative stress .
- Quinoline derivatives exhibit anti-inflammatory properties by modulating inflammatory pathways. Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate could potentially mitigate inflammation-related conditions .
- Quinoline-based compounds have been investigated for their antimalarial potential. Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate may inhibit the growth of Plasmodium parasites responsible for malaria .
- Recent studies have explored quinoline derivatives as potential inhibitors of SARS-CoV-2, the virus responsible for COVID-19. Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate could contribute to antiviral drug development .
- Quinoline scaffolds, including our compound of interest, have shown activity against Mycobacterium tuberculosis, the bacterium causing tuberculosis. Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate might aid in combating this infectious disease .
Anticancer Activity
Antioxidant Properties
Anti-Inflammatory Effects
Antimalarial Activity
Anti-SARS-CoV-2 Activity
Antituberculosis Properties
Future Directions
The future directions for research on Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities . As with all research chemicals, it’s important to continue studying their safety profiles.
properties
IUPAC Name |
ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO2/c1-4-18-14(17)11-7-16-13-9(3)5-8(2)6-10(13)12(11)15/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHDNXRAGRTPKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70677920 |
Source
|
| Record name | Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70677920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate | |
CAS RN |
1242260-80-5 |
Source
|
| Record name | Ethyl 4-bromo-6,8-dimethylquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70677920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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